Cas no 1805311-89-0 (Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805311-89-0
• MF: C₁₁H₈ClF₆NO₃
• MW: 351.629543304443
• CID: 4846774
• Update Time: 2025-08-05

Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H8ClF6NO3/c1-21-7(20)2-5-4-19-9(22-11(16,17)18)6(3-12)8(5)10(13,14)15/h4H,2-3H2,1H3
• InChI Key： JRQMBJVBHAWCHU-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(CC(=O)OC)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate

Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate: A Comprehensive Overview

The compound Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate, identified by the CAS number 1805311-89-0, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and potential utility in advanced chemical systems. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings associated with this compound.

The molecular structure of Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate is notable for its pyridine ring, which serves as the central framework. The pyridine ring is substituted with three distinct groups: a chloromethyl group at position 3, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 4. Additionally, an acetate ester group is attached at position 5 of the pyridine ring. These substituents contribute to the compound's electronic properties, reactivity, and stability, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of fluorinated aromatic compounds like Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetate in drug discovery and materials science. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and bioavailability, which are critical factors in pharmaceutical applications. Moreover, the chloromethyl group introduces additional reactivity, enabling the compound to participate in various nucleophilic substitution reactions.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of a suitable precursor with the desired substituents. For instance, the introduction of the trifluoromethoxy and trifluoromethyl groups can be achieved through electrophilic substitution reactions on an aromatic ring. The acetate ester group is often introduced via acetylation reactions under mild conditions to ensure selectivity and minimize side reactions.

Recent research has explored the use of Methyl 3-(chlorom methyl)-2-(triflu oromet hox y)-4-tri flu oromet hyl py ridin e-5-aceta te as a precursor for advanced materials such as high-performance polymers and electronic devices. Its unique combination of electron-withdrawing groups makes it an ideal candidate for applications in optoelectronics and energy storage systems.

In conclusion, M ethyl 3-chloro methyl -2-tri flu oromet hox y-4-tri flu oromet hyl py ridin e-5-aceta te (CAS No: 1805311-89-0) stands out as a promising compound with diverse applications across multiple disciplines. Its intricate molecular structure and reactivity make it a valuable asset in both academic research and industrial development.